![molecular formula C21H25N3O7S B1229719 2-Ethoxy-3-pyridinecarboxylic acid [2-[2-methyl-5-(4-morpholinylsulfonyl)anilino]-2-oxoethyl] ester](/img/structure/B1229719.png)
2-Ethoxy-3-pyridinecarboxylic acid [2-[2-methyl-5-(4-morpholinylsulfonyl)anilino]-2-oxoethyl] ester
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Overview
Description
2-ethoxy-3-pyridinecarboxylic acid [2-[2-methyl-5-(4-morpholinylsulfonyl)anilino]-2-oxoethyl] ester is a sulfonamide.
Scientific Research Applications
Synthesis and Chemical Properties
Chemical Synthesis and Reactions
The compound is involved in complex chemical syntheses and reactions. For example, Ukrainets et al. (2007) demonstrated the reaction of a similar compound, 2-ethoxycarbonylmethyl-4H-3,1-benzoxazin-4-one, with malononitrile, leading to the formation of pyrimidoquinoline derivatives (Ukrainets, Sidorenko, Gorokhova, & Slobodzyan, 2007). Similarly, other studies have explored the synthesis of various derivatives and analogues, often leading to heterocyclic compounds with potential pharmaceutical applications (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014; Pimenova et al., 2003; Hai, 2002; Dovlatyan et al., 2004).
X-Ray Powder Diffraction Data
Qing Wang et al. (2017) utilized X-ray powder diffraction to analyze a compound structurally related to 2-ethoxy-3-pyridinecarboxylic acid ester, highlighting its importance in the study of molecular structures and crystallography (Wang, Suo, Zhang, Hou, & Li, 2017).
Potential Pharmaceutical Applications
Synthesis of Pharmacologically Active Derivatives
Some studies have explored the synthesis of fluorinated derivatives of quinolinecarboxylic acids, indicating the potential for creating pharmacologically active compounds (Nosova et al., 2002). Similarly, Rautio et al. (2000) synthesized novel esters for potential use in topical drug delivery, highlighting the versatile applications of such compounds in medicinal chemistry (Rautio, Nevalainen, Taipale, Vepsäläinen, Gynther, Laine, & Järvinen, 2000).
Antiviral Activity Studies
Ivashchenko et al. (2014) synthesized derivatives of a similar compound and studied their antiviral activities, demonstrating the potential of such compounds in the development of antiviral drugs (Ivashchenko et al., 2014).
properties
Molecular Formula |
C21H25N3O7S |
---|---|
Molecular Weight |
463.5 g/mol |
IUPAC Name |
[2-(2-methyl-5-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 2-ethoxypyridine-3-carboxylate |
InChI |
InChI=1S/C21H25N3O7S/c1-3-30-20-17(5-4-8-22-20)21(26)31-14-19(25)23-18-13-16(7-6-15(18)2)32(27,28)24-9-11-29-12-10-24/h4-8,13H,3,9-12,14H2,1-2H3,(H,23,25) |
InChI Key |
FKYCMUGZUKDOOM-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C=CC=N1)C(=O)OCC(=O)NC2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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